Cas no 27472-21-5 ((3,4-Diethoxyphenyl)acetonitrile)

(3,4-Diethoxyphenyl)acetonitrile structure
27472-21-5 structure
Product Name:(3,4-Diethoxyphenyl)acetonitrile
CAS No:27472-21-5
MF:C12H15NO2
MW:205.253003358841
MDL:MFCD00060715
CID:53160
PubChem ID:520318
Update Time:2025-04-18

(3,4-Diethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Diethoxyphenyl)acetonitrile
    • 3,4-Diethoxyphenylacetonitrile
    • (3,4-Diethoxyphenyl)acetonitrile
    • (3,4-Diethoxyphenyl)acetonitrile #
    • A819083
    • Benzeneacetonitrile, 3,4-diethoxy-
    • Z56872847
    • (3,4-diethoxy-phenyl)-acetonitrile
    • EU-0052082
    • SR-01000524006-1
    • 3,4-diethoxybenzene acetonitrile
    • 3,4-diethoxy-benzyl cyanide
    • FT-0638706
    • DTXSID60181900
    • EINECS 248-479-7
    • Enamine_005113
    • 3,4-diethoxybenzyl cyanide
    • AKOS000115158
    • SCHEMBL2967916
    • 27472-21-5
    • FS-5559
    • Oprea1_371438
    • SR-01000524006
    • J-016776
    • EC 248-479-7
    • 2-(3,4-diethoxyphenyl)-acetonitrile
    • IDI1_007700
    • HMS1408I09
    • NS00002169
    • CS-0299272
    • F83552
    • MFCD00060715
    • ALBB-020763
    • STK349291
    • DB-021880
    • FD70871
    • DTXCID60104391
    • 248-479-7
    • MDL: MFCD00060715
    • Inchi: 1S/C12H15NO2/c1-3-14-11-6-5-10(7-8-13)9-12(11)15-4-2/h5-6,9H,3-4,7H2,1-2H3
    • InChI Key: OBDKFHFLERWBBI-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(CC#N)C=CC=1OCC

Computed Properties

  • Exact Mass: 205.11000
  • Monoisotopic Mass: 205.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 42.2A^2

Experimental Properties

  • Density: 1.043
  • Melting Point: 33-35°C
  • Boiling Point: 130°C 1mm
  • Flash Point: 119.5°C
  • Refractive Index: 1.505
  • PSA: 42.25000
  • LogP: 2.55008

(3,4-Diethoxyphenyl)acetonitrile Security Information

  • Hazardous Material transportation number:UN 3439
  • Hazard Category Code: 20/21-22-36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT, IRRITANT-HARMFUL
  • Risk Phrases:R20/21

(3,4-Diethoxyphenyl)acetonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(3,4-Diethoxyphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
018552-1g
3,4-Diethoxyphenylacetonitrile
27472-21-5 98%
1g
£53.00 2022-03-01
Fluorochem
018552-5g
3,4-Diethoxyphenylacetonitrile
27472-21-5 98%
5g
£209.00 2022-03-01
Alichem
A019119561-5g
2-(3,4-Diethoxyphenyl)acetonitrile
27472-21-5 95%
5g
$400.00 2023-09-02
abcr
AB149970-1 g
3,4-Diethoxyphenylacetonitrile, 98%; .
27472-21-5 98%
1 g
€134.90 2023-07-20
abcr
AB149970-5 g
3,4-Diethoxyphenylacetonitrile, 98%; .
27472-21-5 98%
5 g
€369.50 2023-07-20
eNovation Chemicals LLC
Y1105099-25g
(3,4-Diethoxyphenyl)acetonitrile
27472-21-5 95%
25g
$650 2024-07-23
TRC
D476818-50mg
(3,4-Diethoxyphenyl)acetonitrile
27472-21-5
50mg
$ 50.00 2022-06-05
TRC
D476818-100mg
(3,4-Diethoxyphenyl)acetonitrile
27472-21-5
100mg
$ 65.00 2022-06-05
TRC
D476818-500mg
(3,4-Diethoxyphenyl)acetonitrile
27472-21-5
500mg
$ 160.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1369942-100mg
2-(3,4-Diethoxyphenyl)acetonitrile
27472-21-5 98%
100mg
¥345 2023-04-14
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd